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Compound of Interest

Compound Name: 4-Nitrobenzamide

Cat. No.: B147303

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Nitrobenzamide, a key
intermediate in the synthesis of pharmaceuticals and fine chemicals.[1][2] This document
details its chemical structure, formula, and physicochemical properties, presenting quantitative
data in accessible tables. Furthermore, it outlines a detailed experimental protocol for its
synthesis and includes a visualization of its chemical structure, all tailored for a technical
audience in research and development.

Chemical Identity and Structure

4-Nitrobenzamide, also known as p-Nitrobenzamide, is an organic compound belonging to the
class of benzamides and nitroaromatics.[3][4] Its structure consists of a benzene ring
substituted by a nitro group (-NO2) and an amide group (-CONH2) at the para (1,4) positions.

Chemical Formula: C7HeN203[3][5][6]
IUPAC Name: 4-nitrobenzamide[3]

CAS Registry Number: 619-80-7[5][6][7]
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Synonyms: p-Nitrobenzamide, Benzamide, 4-nitro-[3][7][8]

Chemical Structure Diagram

Caption: Chemical structure of 4-Nitrobenzamide.

Physicochemical Properties

4-Nitrobenzamide is a white to light yellow crystalline powder with no distinct odor.[2][4] It is
stable under normal conditions but incompatible with strong oxidizing agents and strong bases.
[4][7] A summary of its key physicochemical properties is presented in the table below.

Property Value Reference(s)
Molecular Weight 166.13 g/mol [1][3][6]
Melting Point 199-202 °C [21[7119]

. ) Decomposes at high
Boiling Point [2]

temperatures

Density ~1.4 g/lcm?3 [2][10]
Water Solubility <0.01 g/100 mL at 18 °C [417

B Soluble in ethanol, chloroform,
Solubility o [2]
and hot acetic acid

LogP 0.82 [7]

pKa 15.02 + 0.50 (Predicted) [4]

Experimental Protocol: Synthesis of 4-
Nitrobenzamide

The following protocol describes the synthesis of 4-Nitrobenzamide from 4-nitrobenzoic acid
and ammonia, a method adapted from documented procedures.[11][12][13] This process
involves the amidation of a carboxylic acid in the presence of a catalytic system.

Materials and Reagents:
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 4-Nitrobenzoic acid

¢ Ammonia gas

» Boric acid (catalyst)

o Polyethylene glycol (PEG-400) (co-catalyst)

e Solvent mixture (e.g., isopropylbenzene and toluene)
o Alkaline solution (e.g., dilute sodium hydroxide)

« Distilled water

Equipment:

o Reaction flask equipped with a stirrer, gas inlet, and condenser
e Heating mantle

« Filtration apparatus (e.g., Buchner funnel)

e Drying oven

Procedure:

« Charge the reaction flask with 4-nitrobenzoic acid, boric acid, and polyethylene glycol (PEG-
400) in the chosen solvent mixture. A suggested molar ratio is 1 mole of 4-nitrobenzoic acid
to 0.008-0.4 moles of boric acid and 0.00024-0.266 moles of PEG-400.[12]

e Heat the mixture to 160-165 °C with continuous stirring.[11][12]
e Bubble ammonia gas through the heated reaction mixture.

o Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer
Chromatography).

o Upon completion, cool the reaction mixture to 10-20 °C to allow the product to precipitate.
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« Filter the precipitate using a Buchner funnel.

e Wash the solid product first with an alkaline solution to remove any unreacted 4-nitrobenzoic
acid, followed by a wash with distilled water.

e Dry the purified 4-Nitrobenzamide in an oven to yield the final product.

Applications in Research and Development
4-Nitrobenzamide serves as a crucial building block in organic synthesis.[4] Its primary

applications include:

e Pharmaceutical Synthesis: It is an important intermediate in the preparation of various active
pharmaceutical ingredients.[1][2] The nitrobenzamide scaffold has been explored for a range
of biological activities, including anticonvulsant, antimicrobial, and anticancer effects.[11]

e Fine Chemicals: It is used in the synthesis of dyes and other specialty chemicals.

o Proteomics Research: 4-Nitrobenzamide plays a role in proteomics research, highlighting
its utility in the life sciences.[2]

o Chemical Reagent: It is used in the preparation of other compounds, such as 4-
nitrobenziminosulfurane.[5][8]

Logical Workflow: Synthesis of 4-Nitrobenzamide
Derivatives

The following diagram illustrates a general experimental workflow for the synthesis of 4-
Nitrobenzamide derivatives, which is a common application in medicinal chemistry and drug
discovery.
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Starting Materials:
4-Nitrobenzamide &
Aldehydes/Ketones

Purification:
- Recrystallization
- Column Chromatography

Click to download full resolution via product page

Caption: Workflow for synthesis and evaluation of 4-Nitrobenzamide derivatives.
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Safety and Handling

4-Nitrobenzamide is considered toxic if swallowed or in contact with skin.[3] It is advisable to
handle this chemical with appropriate personal protective equipment, including gloves, safety
glasses, and a lab coat. Work should be conducted in a well-ventilated area or under a fume
hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b147303#4-nitrobenzamide-chemical-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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